Cas no 2409923-45-9 (1-cyclopropyl-3-isocyanatobenzene)

• Product Name: 1-cyclopropyl-3-isocyanatobenzene
• CAS No: 2409923-45-9
• MF: C₁₀H₉NO
• MW: 159.184562444687
• CID: 6410755
• PubChem ID: 165612742
• Update Time: 2025-05-24

1-cyclopropyl-3-isocyanatobenzene Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-3-isocyanatobenzene
• EN300-1737974
• 2409923-45-9

• Inchi： 1S/C10H9NO/c12-7-11-10-3-1-2-9(6-10)8-4-5-8/h1-3,6,8H,4-5H2
• InChI Key： JZXAMOTZGABGON-UHFFFAOYSA-N
• SMILES： O=C=NC1=CC=CC(=C1)C1CC1

Computed Properties

• Exact Mass: 159.068413911g/mol
• Monoisotopic Mass: 159.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.4Ų

Additional information on 1-cyclopropyl-3-isocyanatobenzene

1-Cyclopropyl-3-Isocyanatobenzene: A Comprehensive Overview

1-Cyclopropyl-3-isocyanatobenzene (CAS No: 2409923-45-9) is a versatile organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound, characterized by its unique structure, combines a cyclopropyl group with an isocyanate functionality, making it a valuable precursor in the synthesis of advanced materials and polymers. Recent studies have highlighted its potential in various applications, including the development of high-performance adhesives, coatings, and elastomers.

The molecular structure of 1-cyclopropyl-3-isocyanatobenzene plays a pivotal role in its reactivity and functionality. The cyclopropyl group introduces strain and reactivity, while the isocyanate moiety provides the necessary functionality for polymerization and cross-linking. This combination allows the compound to serve as a building block for creating complex polymeric networks with tailored properties. Researchers have explored its use in synthesizing polyurethanes with enhanced mechanical and thermal stability, which are critical for industrial applications.

Recent advancements in synthetic methodologies have further expanded the utility of 1-cyclopropyl-3-isocyanatobenzene. For instance, studies have demonstrated its effectiveness as a monomer in step-growth polymerization reactions, enabling the creation of high-molecular-weight polymers with improved mechanical properties. Additionally, its ability to undergo nucleophilic addition reactions has made it a valuable intermediate in the synthesis of biodegradable polymers and bio-based materials.

The unique electronic properties of 1-cyclopropyl-3-isocyanatobenzene have also been leveraged in the development of functional materials for electronic applications. Researchers have investigated its potential as a component in organic semiconductors and conductive polymers, where its electronic characteristics contribute to improved charge transport properties. These findings underscore its role as a key player in the emerging field of organic electronics.

In terms of environmental considerations, 1-cyclopropyl-3-isocyanatobenzene has been studied for its biodegradability and eco-friendly synthesis pathways. Recent research has focused on developing sustainable methods for its production, including the use of renewable feedstocks and catalytic processes that minimize waste and energy consumption. These efforts align with global initiatives to promote green chemistry and reduce the environmental footprint of chemical manufacturing.

Furthermore, 1-cyclopropyl-3-isocyanatobenzene has shown promise in biomedical applications. Its ability to form biocompatible polymers has led to investigations into its use in drug delivery systems and tissue engineering scaffolds. Preliminary studies indicate that polymers derived from this compound exhibit excellent biocompatibility and controlled drug release profiles, making them suitable for advanced medical applications.

The versatility of 1-cyclopropyl-3-isocyanatobenzene is further highlighted by its role in click chemistry reactions. Its cyclopropyl group enables efficient [2+1] cycloaddition reactions with dienes, facilitating the construction of complex molecular architectures with high precision. This property has been exploited in the synthesis of nanomaterials and supramolecular assemblies, where precise control over molecular geometry is essential.

In conclusion, 1-cyclopropyl-3-isocyanatobenzene (CAS No: 2409923-45-9) is a multifaceted compound with a wide range of applications across diverse fields. Its unique chemical structure, combined with recent advancements in synthetic methodologies and material science, positions it as a key player in the development of next-generation materials and technologies.